3-Chloro-4-formylbenzoic acid
Overview
Description
3-Chloro-4-formylbenzoic acid is a chemical compound with the molecular formula C8H5ClO3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-formylbenzoic acid consists of a benzene ring with a chlorine atom and a formyl group attached at the 3rd and 4th positions, respectively, and a carboxylic acid group at the 1st position .Scientific Research Applications
Development of Sugar Chemosensors
Scientific Field
Summary of Application
4-Formylbenzoic acid is used in the development of sugar chemosensors . These are devices that use certain chemical compounds to detect the presence or concentration of sugars .
Methods of Application
The specific interactions between the chemosensor and sugar molecules are used to detect the presence or concentration of sugars . The exact methods and technical details would depend on the specific design of the chemosensor.
Results or Outcomes
The use of 4-Formylbenzoic acid in sugar chemosensors can lead to accurate detection of sugar concentrations. However, the exact results or outcomes would depend on the specific design of the chemosensor and the conditions under which it is used .
Synthesis of Terephthalic Acid
Scientific Field
Summary of Application
4-Formylbenzoic acid is an important intermediate in the synthesis of terephthalic acid .
Methods of Application
4-Formylbenzoic acid reacts with barium carbonate to yield a two-dimensional barium (II) coordination polymer . The exact methods and technical details would depend on the specific synthesis procedure.
Results or Outcomes
The reaction of 4-Formylbenzoic acid with barium carbonate leads to the formation of a two-dimensional barium (II) coordination polymer . The exact results or outcomes would depend on the specific synthesis procedure and the conditions under which it is carried out .
Substituent Effects on Acidity
Summary of Application
The presence of a chlorine atom in the 3-position of 4-formylbenzoic acid (to form 3-Chloro-4-formylbenzoic acid) could potentially affect the acidity of the carboxylic acid group . This is due to the electron-withdrawing nature of the chlorine atom, which can stabilize the carboxylate anion and increase the acidity of the carboxylic acid .
Methods of Application
This effect can be studied using various experimental techniques, such as titration or spectroscopic methods . The exact methods and technical details would depend on the specific experimental setup.
Results or Outcomes
The results or outcomes would depend on the specific experimental setup and conditions. However, it is generally expected that the presence of an electron-withdrawing group such as chlorine would increase the acidity of the carboxylic acid .
properties
IUPAC Name |
3-chloro-4-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO3/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-4H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STTXUSSNIZOQGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-formylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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